Cas no 1334147-71-5 (3-methanesulfonylcyclohexan-1-amine hydrochloride)

• Product Name: 3-methanesulfonylcyclohexan-1-amine hydrochloride
• CAS No: 1334147-71-5
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD19982565
• CID: 4588973
• Update Time: 2025-06-12

3-methanesulfonylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonylcyclohexan-1-amine hydrochloride

• MDL： MFCD19982565
• Inchi： 1S/C7H15NO2S.ClH/c1-11(9,10)7-4-2-3-6(8)5-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： FNEPPLOFFJOOET-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(S(C)(=O)=O)C1.[H]Cl

Additional information on 3-methanesulfonylcyclohexan-1-amine hydrochloride

Comprehensive Overview of 3-methanesulfonylcyclohexan-1-amine hydrochloride (CAS No. 1334147-71-5): Properties, Applications, and Industry Trends

The compound 3-methanesulfonylcyclohexan-1-amine hydrochloride (CAS No. 1334147-71-5) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. This hydrochloride salt derivative of 3-methanesulfonylcyclohexan-1-amine features a cyclohexane backbone substituted with both methanesulfonyl and amine functional groups, offering unique reactivity profiles. Its molecular structure (C₇H₁₅NO₂S·HCl) provides a balance between lipophilicity and water solubility, making it valuable for drug discovery applications where bioavailability optimization is critical.

Recent studies highlight the growing demand for sulfonamide-containing compounds like 3-methanesulfonylcyclohexan-1-amine HCl in medicinal chemistry. The methanesulfonyl group serves as a versatile pharmacophore, contributing to hydrogen bonding interactions with biological targets. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, given the stereocenter at the 1-position of the cyclohexane ring. This aligns with current industry trends favoring three-dimensional molecular architectures over flat aromatic systems to improve drug-like properties.

From a synthetic chemistry perspective, the hydrochloride salt form of 3-methanesulfonylcyclohexan-1-amine offers enhanced stability compared to its free base counterpart. The presence of both hydrogen bond donor (amine) and hydrogen bond acceptor (sulfonyl) moieties makes this compound valuable for crystal engineering applications. Analytical characterization typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, with the hydrochloride salt showing excellent solubility in polar solvents like water, methanol, and DMSO.

The pharmaceutical industry's shift toward targeted drug delivery systems has increased interest in functionalized cyclohexylamines. 3-methanesulfonylcyclohexan-1-amine hydrochloride serves as a precursor for various bioconjugation reactions, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. Its metabolic stability and blood-brain barrier permeability characteristics are currently under investigation for central nervous system (CNS) drug development.

Quality control protocols for CAS No. 1334147-71-5 emphasize strict control of residual solvents and inorganic impurities, with industry standards requiring ≥98% chemical purity for research applications. The compound's stability data suggests optimal storage at 2-8°C under inert atmosphere, with particular attention to moisture sensitivity due to its hygroscopic nature. These handling requirements reflect broader trends in GMP-compliant intermediate synthesis for preclinical development.

Emerging applications in peptide mimetics design have positioned 3-methanesulfonylcyclohexan-1-amine HCl as a valuable scaffold for conformational restriction strategies. The cyclohexane ring's chair conformation provides spatial orientation control that researchers utilize to optimize receptor binding affinity. Recent patent literature reveals innovative uses in kinase inhibitor development and GPCR-targeted compounds, particularly where the sulfonamide group participates in key binding interactions.

Environmental and safety assessments of 1334147-71-5 indicate proper laboratory handling requires standard personal protective equipment (PPE) including gloves and eye protection. While not classified as hazardous under current regulations, its powder formulation necessitates dust control measures during weighing operations. These handling characteristics compare favorably with alternative sulfonated intermediates that may present greater workplace safety challenges.

The global market for pharmaceutical intermediates like 3-methanesulfonylcyclohexan-1-amine hydrochloride reflects increasing demand from contract research organizations (CROs) and academic institutions. Custom synthesis services frequently include this compound in their building block catalogs, with scale-up capabilities ranging from milligram to kilogram quantities. Pricing trends correlate with purity specifications and chiral purity requirements, where enantiomerically pure material commands premium valuation.

Analytical method development for 1334147-71-5 typically employs reverse-phase chromatography with UV detection, though advanced laboratories are implementing LC-MS methods for impurity profiling. The compound's UV chromophore (λ_max ~210 nm) allows sensitive detection at low concentrations. These analytical considerations are crucial for researchers investigating structure-activity relationships (SAR) in lead optimization programs.

Future research directions for 3-methanesulfonylcyclohexan-1-amine hydrochloride may explore its utility in proteolysis targeting chimera (PROTAC) design and other targeted protein degradation strategies. The compound's balanced physicochemical properties and synthetic accessibility position it as a promising candidate for next-generation therapeutic modalities. Continued investigation of its metabolic fate and toxicological profile will further clarify its potential in translational research applications.